Cas no 109540-97-8 (1-methyl-5-nitro-1H-Imidazole-4-carboxylic acid)

• Product Name: 1-methyl-5-nitro-1H-Imidazole-4-carboxylic acid
• CAS No: 109540-97-8
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 1098623
• PubChem ID: 581256
• Update Time: 2025-04-20

1-methyl-5-nitro-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-1H-Imidazole-4-carboxylic acid
• 1-methyl-5-nitroimidazole-4-carboxylic acid
• .1-Methyl-5-nitro-1H-imidazol-4-carbonsaeure
• QLPLQPSNKJNFAK-UHFFFAOYSA-N
• 109540-97-8
• SCHEMBL5438865
• 1-Methyl-5-nitro-1H-imidazole-4-carboxylic acid #

• Inchi： 1S/C5H5N3O4/c1-7-2-6-3(5(9)10)4(7)8(11)12/h2H,1H3,(H,9,10)
• InChI Key： QLPLQPSNKJNFAK-UHFFFAOYSA-N
• SMILES： OC(C1=C([N+](=O)[O-])N(C)C=N1)=O

Computed Properties

• Exact Mass: 171.02800
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 0.54970